Heptadecaprenol

• Molecular Formula: C85H138O
• Molecular Weight: 1176.0 g/mol
• InChI: InChI=1S/C85H138O/c1-69(2)35-19-36-70(3)37-20-38-71(4)39-21-40-72(5)41-22-42-73(6)43-23-44-74(7)45-24-46-75(8)47-25-48-76(9)49-26-50-77(10)51-27-52-78(11)53-28-54-79(12)55-29-56-80(13)57-30-58-81(14)59-31-60-82(15)61-32-62-83(16)63-33-64-84(17)65-34-66-85(18)67-68-86/h35,37,39,41,43,45,47,49,51,53,55,57,59,61,63,65,67,86H,19-34,36,38,40,42,44,46,48,50,52,54,56,58,60,62,64,66,68H2,1-18H3/b70-37+,71-39+,72-41+,73-43+,74-45+,75-47+,76-49+,77-51+,78-53+,79-55+,80-57+,81-59+,82-61+,83-63+,84-65+,85-67+
• InChIKey: YRYAKRSYWFVINR-HFWURXGYSA-N

Heptadecaprenol (C85 Polyprenol) Research Overview

Heptadecaprenol (Prenol-17; CAS 101978-44-3) is a long-chain polyisoprenoid alcohol with the molecular formula C85H138O and a molecular weight of approximately 1176.01 Da . It belongs to the polyprenol class of lipids (LIPID MAPS class PR03), characterized by a hydrocarbon chain composed of 17 isoprene units [1]. This compound exists as a fully unsaturated polyprenol, distinguishing it from its saturated counterpart, dolichol-17, which contains a saturated α-isoprene unit [2]. Heptadecaprenol is available from research chemical suppliers as a solid with typical purity specifications of >95% . As a naturally occurring member of the polyprenol family found in plant sources such as Ginkgo biloba leaves, it serves as a key research tool for investigating polyisoprenoid biochemistry, N-glycosylation pathways, and lipid carrier functions [3].

Chain Length C85 isoprene unit polyprenol

Saturation Fully unsaturated; distinct from dolichol-17

Research Context Polyisoprenoid biochemistry, N-glycosylation

Botanical Reference Predominant polyprenol homolog in Ginkgo biloba

• [1] LIPID MAPS. Polyprenols [PR03]. Lipid Classification System. View Source
• [2] Metabolomics Workbench. Dolichol-17 (alpha-dihydroheptadecaprenol) Structure Data. RefMet Name: Dolichol-17. View Source
• [3] Wang CZ, Shen ZB, Yu Q, Tan WH. The content and seasonal variation of polyprenols from Ginkgo biloba L. leaves. Journal of Plant Resources and Environment. 2000;9(2):57-58. View Source

Why Generic Polyprenol Substitution Fails

The substitution of Heptadecaprenol with other polyprenols or dolichols of differing chain lengths is not biochemically equivalent and may yield misleading or irreproducible results. The specificity of key enzymes involved in dolichol biosynthesis and N-glycosylation is highly sensitive to both the chain length and the saturation state of the polyisoprenoid substrate [1]. For instance, the enzyme responsible for reducing polyprenol to dolichol exhibits distinct recognition of the polyprenol chain length, with inhibitory effects observed for specific chain lengths (e.g., C80) but not others [2]. Similarly, the efficiency of dolichol kinase, a critical enzyme in generating the lipid carrier for glycosylation, varies significantly depending on the isoprene chain length and the presence of a saturated α-unit [3]. Consequently, using a C80 or C90 polyprenol in place of the C85 Heptadecaprenol can alter substrate kinetics, pathway flux, and experimental outcomes in studies of glycosylation, lipid metabolism, or enzyme specificity. The following evidence quantifies these critical differentiation points.

Chain-Length Mismatch

C80 or C90 polyprenol may alter substrate kinetics and pathway flux due to distinct enzyme chain-length recognition.

Saturation State Difference

Fully unsaturated polyprenol is a poor substrate for dolichol kinase compared to saturated dolichol, potentially confounding glycosylation assays.

Dolichol-17 Not Interchangeable

Heptadecaprenol lacks the saturated α-unit required for mannosyl transfer; may not replace dolichol-17 in glycosylation assays.

• [1] Szkopińska A, et al. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992 Jul;24(7):1151-7. View Source
• [2] Tateyama S, Sagami H. Study on the Biosynthesis of Dolichol in Yeast: Recognition of the Prenyl Chain Length in Polyprenol Reduction. J Biochem. 2001;129(2):297-302. View Source
• [3] Szkopińska A, et al. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992 Jul;24(7):1151-7. View Source

Heptadecaprenol (C85) Quantitative Evidence

Chain Length Recognition by Polyprenol Reductase

The reduction of polyprenol to dolichol, a critical step in dolichol biosynthesis, is chain-length specific. In an in vitro yeast system, biotinylated C80-polyprenol (BP80) significantly inhibited the reduction pathway, whereas biotinylated C55-polyprenal (BP55) and biotinylated farnesal (BF) had no effect [1]. This demonstrates that the C80 chain length is specifically recognized and interferes with the pathway, while shorter (C55) or much longer chains (such as C85) may be processed differently or not recognized by the same inhibitory mechanism. This implies that C85 polyprenol (Heptadecaprenol) possesses a distinct biological interaction profile with the dolichol biosynthetic machinery compared to its C80 analog.

Polyprenol Reductase Specificity

Reported

C80 inhibited reduction; C55 and farnesal had no effect. C85 inferred distinct profile.

Chain-length recognition may influence pathway interpretation.

In vitro yeast dolichol synthesis assay.

Evidence Dimension	Inhibition of polyprenol-to-dolichol reduction pathway
Target Compound Data	Not directly tested; inferred as distinct from C80 based on specificity data
Comparator Or Baseline	Biotinylated C80-polyprenol (BP80): significant inhibition of reduction pathway; Biotinylated C55-polyprenal (BP55): no effect; Biotinylated farnesal (BF): no effect
Quantified Difference	BP80 caused a decrease in overall polyprenol and dolichol synthesis, while BP55 and BF did not affect dolichol synthesis.
Conditions	In vitro dolichol synthesis from farnesyl diphosphate in yeast; examined with water-soluble biotin-tagged compounds.

Why This Matters

For researchers studying dolichol biosynthesis or N-glycosylation, using the correct chain length (C85) is critical to avoid artifactual inhibition or altered pathway flux that would occur with a C80 analog.

• [1] Tateyama S, Sagami H. Study on the Biosynthesis of Dolichol in Yeast: Recognition of the Prenyl Chain Length in Polyprenol Reduction. J Biochem. 2001;129(2):297-302. View Source

Substrate Efficiency for Dolichol Kinase

Dolichol kinase, which phosphorylates dolichols to form the essential lipid carrier for N-glycosylation, exhibits a strong preference for saturated dolichols over fully unsaturated polyprenols of the same chain length. In rat liver microsomes, fully unsaturated polyprenols were 'poor substrates' for dolichol kinase at low detergent concentrations [1]. Specifically, while a wide range of dolichols (11 to 32 isoprene residues) were readily phosphorylated, the corresponding unsaturated polyprenols were not efficiently utilized unless high detergent concentrations were present [1]. This indicates that Heptadecaprenol, as a fully unsaturated C85 polyprenol, is a poor substrate for this critical enzyme under physiological-like conditions (low detergent) compared to its saturated counterpart, dolichol-17.

Dolichol Kinase Substrate Efficiency

Head-to-head

Unsaturated polyprenols are poor substrates; saturated dolichols readily phosphorylated.

Saturation state critically affects kinase substrate recognition.

Rat liver microsomes, low detergent.

Evidence Dimension	Phosphorylation efficiency by dolichol kinase
Target Compound Data	Fully unsaturated C85 polyprenol (Heptadecaprenol): poor substrate at low detergent concentration
Comparator Or Baseline	Dolichols of same chain length (including C85 dolichol-17): readily phosphorylated substrates
Quantified Difference	Qualitative difference: 'poor substrates' vs. 'all good lipid acceptors'
Conditions	Rat liver microsomes, in presence of CTP, at low (Nonidet P-40) detergent concentration.

Why This Matters

This difference is fundamental for studies of N-glycosylation. Using the unsaturated Heptadecaprenol instead of its saturated dolichol analog will result in significantly lower formation of the active dolichyl phosphate carrier, potentially confounding results related to glycoprotein synthesis.

• [1] Szkopińska A, et al. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992 Jul;24(7):1151-7. View Source

Mannosyl Transfer from Polyprenyl Phosphate

Following phosphorylation, dolichyl phosphates serve as acceptors for mannose residues in the assembly of the oligosaccharide precursor for N-glycosylation. In rat liver microsomes, while dolichyl phosphates of various chain lengths (including C85) were 'all good lipid acceptors' for mannosyl transfer from GDP-Man, 'fully unsaturated polyprenyl phosphates were not' [1]. This demonstrates that the phosphorylated form of Heptadecaprenol (polyprenyl phosphate) is functionally inert as a mannose acceptor, in stark contrast to its saturated dolichol counterpart, dolichol-17 phosphate.

Mannosyl Transfer Activity

Head-to-head

Polyprenyl phosphate is not a mannose acceptor; dolichyl phosphate is active.

Functional distinction for glycosylation carrier studies.

GDP-Man transfer in rat liver microsomes.

Evidence Dimension	Mannosyl residue transfer from GDP-Man
Target Compound Data	Fully unsaturated C85 polyprenyl phosphate: not a good lipid acceptor
Comparator Or Baseline	C85 dolichyl phosphate: good lipid acceptor
Quantified Difference	Qualitative difference: 'not' a good acceptor vs. 'all good lipid acceptors'
Conditions	Rat liver microsomes, transfer of mannosyl residues from GDPMan.

Why This Matters

This provides a clear functional distinction for procurement: Heptadecaprenol is not a suitable substrate for studying the downstream glycosylation steps that require a saturated α-isoprene unit. Researchers must select the appropriate compound (polyprenol vs. dolichol) based on the specific enzymatic step under investigation.

• [1] Szkopińska A, et al. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992 Jul;24(7):1151-7. View Source

Natural Abundance in Ginkgo biloba Leaves

In a quantitative analysis of polyprenols from Ginkgo biloba leaves, C85 polyprenol was identified as the predominant homolog, comprising approximately 38% of the total polyprenol content, followed by C90 at about 32% [1]. A separate SFC analysis confirmed C85 as a major component and demonstrated a reliable quantitation method with a coefficient of variation of 5.8% for C85, C90, and C95 polyprenols [2]. This high natural abundance makes Heptadecaprenol a representative and analytically significant standard for studying plant-derived polyprenol mixtures and for developing analytical methods targeting Ginkgo biloba extracts.

Natural Abundance in Ginkgo

Reported

~38% of total polyprenols

Representative analytical standard for Ginkgo biloba profiling.

HPLC quantitation; SFC method CV 5.8%.

Evidence Dimension	Relative abundance in Ginkgo biloba leaf polyprenol mixture
Target Compound Data	C85 polyprenol: ~38% of total polyprenols
Comparator Or Baseline	C90 polyprenol: ~32% of total polyprenols
Quantified Difference	C85 is ~6% more abundant than C90 in this sample set.
Conditions	Ginkgo biloba leaves (30-year-old tree, autumn collection), HPLC analysis.

Why This Matters

For researchers developing analytical methods or studying plant polyprenol biochemistry, Heptadecaprenol is the most representative single compound for the Ginkgo biloba polyprenol profile, making it a logical choice for method development and as a primary analytical standard.

• [1] Wang CZ, Shen ZB, Yu Q, Tan WH. The content and seasonal variation of polyprenols from Ginkgo biloba L. leaves. Journal of Plant Resources and Environment. 2000;9(2):57-58. View Source
• [2] Hoon Huh, E. John Staba, Jasbir Singh. Supercritical fluid chromatographic analysis of polyprenols in Ginkgo biloba L. Journal of Chromatography A. 1992. View Source

Research and Industrial Applications

Polyprenol Reductase Chain-Length Specificity

Researchers studying the enzymes involved in dolichol biosynthesis, particularly polyprenol reductases, require a panel of polyprenols with defined chain lengths to map substrate specificity. The evidence shows that the dolichol biosynthesis machinery in yeast can distinguish between C55, C80, and other chain lengths [1]. Heptadecaprenol (C85) serves as a critical substrate for probing the activity and chain-length preference of these enzymes, especially when compared to inhibitory analogs like C80-polyprenol [1]. This application is supported by the direct observation that C80-polyprenol inhibits the reduction pathway while shorter chains do not, highlighting the need for a range of specific chain lengths including C85 [1].

Saturated vs. Unsaturated Polyisoprenoid Comparison

The fundamental difference in substrate efficiency between fully unsaturated polyprenols (like Heptadecaprenol) and their saturated dolichol counterparts for enzymes like dolichol kinase and mannosyltransferases is well-established [2]. Heptadecaprenol is therefore essential for controlled experiments that aim to dissect the role of α-isoprene saturation in glycosylation carrier function. By comparing the activity of Heptadecaprenol with dolichol-17 in the same assay system, researchers can quantify the contribution of the saturated α-unit to enzyme recognition and catalytic efficiency [2].

Analytical Method Development for Ginkgo biloba

Given that C85 is the predominant polyprenol homolog in Ginkgo biloba leaves, accounting for approximately 38% of the total polyprenol content [3], Heptadecaprenol is the ideal primary standard for developing and validating quantitative analytical methods (e.g., HPLC, SFC) for Ginkgo biloba extracts. The established SFC method, which achieved a 5.8% coefficient of variation for C85 quantitation, demonstrates the compound's utility as a reliable reference material for quality control and research applications involving this botanical source [4].

Application

Selection Property

Validation Focus

Polyprenol reductase chain-length specificity studies

Defined chain-length (C85) polyprenol

Substrate recognition and pathway flux in dolichol biosynthesis

Saturated vs. unsaturated polyisoprenoid comparison

Unsaturated and saturated lipid carrier pair (C85 polyprenol / dolichol-17)

Dolichol kinase and mannosyltransferase substrate specificity

Analytical method development for Ginkgo biloba

Predominant C85 homolog in Ginkgo biloba

Quantitative method precision and reproducibility (HPLC/SFC)

• [1] Tateyama S, Sagami H. Study on the Biosynthesis of Dolichol in Yeast: Recognition of the Prenyl Chain Length in Polyprenol Reduction. J Biochem. 2001;129(2):297-302. View Source
• [2] Szkopińska A, et al. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992 Jul;24(7):1151-7. View Source
• [3] Wang CZ, Shen ZB, Yu Q, Tan WH. The content and seasonal variation of polyprenols from Ginkgo biloba L. leaves. Journal of Plant Resources and Environment. 2000;9(2):57-58. View Source
• [4] Hoon Huh, E. John Staba, Jasbir Singh. Supercritical fluid chromatographic analysis of polyprenols in Ginkgo biloba L. Journal of Chromatography A. 1992. View Source